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Compound of Interest

Compound Name: Boc-NH-PEG7-propargyl

Cat. No.: B611226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety considerations for Boc-
NH-PEG7-propargyl, a heterobifunctional crosslinker. Due to the absence of a specific Safety

Data Sheet (SDS) for this compound, this guide synthesizes safety data from its constituent

moieties: the tert-butyloxycarbonyl (Boc) protecting group, the polyethylene glycol (PEG) linker,

and the terminal propargyl group.

Chemical Identity and Overview
Boc-NH-PEG7-propargyl is a molecule designed for bioconjugation, often utilized in the

development of Proteolysis Targeting Chimeras (PROTACs). It incorporates a Boc-protected

amine, a flexible seven-unit polyethylene glycol spacer, and a reactive propargyl group for click

chemistry.

Identifier Value

CAS Number 2112737-90-1[1][2][3]

Molecular Formula C₂₂H₄₁NO₉[1]

Molecular Weight 463.56 g/mol [1]

Synonyms

tert-Butyl (2-(2-(2-(2-(2-(2-(2-(prop-2-yn-1-

yloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethox

y)ethyl)carbamate
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Hazard Identification and Classification
While a specific hazard classification for Boc-NH-PEG7-propargyl is not available, a

composite hazard profile can be inferred from its components. The primary concern stems from

the propargyl group, which is analogous to propargyl alcohol, a substance with significant

toxicity.

Inferred GHS Classification:

Based on the propargyl moiety, the compound should be handled as if it possesses the

following hazards, pending specific testing:

Acute Toxicity (Oral, Dermal, Inhalation): Category 2 or 3

Flammable Liquid: Category 3

Skin Corrosion/Irritation: Category 1B

Serious Eye Damage/Eye Irritation: Category 1

Specific Target Organ Toxicity (Single and Repeated Exposure): Potential for respiratory

system, liver, and kidney effects.[4][5]

A related compound, Boc-NH-PEG-COOH, is not classified as a hazardous substance or

mixture according to Regulation (EC) No. 1272/2008. However, the presence of the reactive

and toxic propargyl group in Boc-NH-PEG7-propargyl necessitates a higher level of caution.

NFPA 704 Diamond (Inferred from Propargyl Alcohol):
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Category Rating Description

Health (Blue) 4 Can be lethal.[6][7]

Flammability (Red) 3

Can be ignited under almost all

ambient temperature

conditions.[6][7]

Instability (Yellow) 3

Capable of detonation or

explosive decomposition but

requires a strong initiating

source or must be heated

under confinement.[6][7]

Special (White) - No special hazards indicated.

Toxicological Information
Detailed toxicological studies on Boc-NH-PEG7-propargyl are not publicly available. The

toxicological profile is therefore extrapolated from data on its components.

Propargyl Group (as Propargyl Alcohol):
The propargyl group is the most hazardous component. Propargyl alcohol is highly toxic and

can be fatal if swallowed, inhaled, or absorbed through the skin.[8] It is corrosive and can

cause severe burns to the skin, eyes, and respiratory tract.[8]

Exposure Route Effect

Inhalation
Harmful if inhaled. Causes chemical burns to

the respiratory tract.[8]

Skin Contact
May be fatal if absorbed through the skin.

Causes skin burns.[8]

Eye Contact
Causes severe eye burns and potential

damage.[4]

Ingestion
May be fatal if swallowed. Causes severe and

permanent damage to the digestive tract.[8]
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Polyethylene Glycol (PEG) Linker:
PEGs are generally considered to have low toxicity and are used in numerous pharmaceutical

and cosmetic applications.[5][9] However, concerns have been raised regarding potential

contamination with ethylene oxide and 1,4-dioxane, which are toxic.[10] PEGs can also

enhance the absorption of other substances, which could be a factor when linked to a toxic

moiety like the propargyl group.[10]

Boc Protecting Group:
The Boc group itself is not considered highly toxic. The primary safety concern arises during its

removal (deprotection), which is typically achieved under acidic conditions. This process

generates a tert-butyl cation intermediate, which can lead to the formation of potentially

genotoxic impurities through side reactions.[11][12]

Exposure Controls and Personal Protection
Given the high potential toxicity of the propargyl moiety, stringent exposure controls are

mandatory.

Parameter Recommendation

Engineering Controls
Work should be conducted in a well-ventilated

chemical fume hood.[4]

Eye/Face Protection
Chemical safety goggles and a face shield are

required.[13]

Skin Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber) and a lab coat.[13]

Respiratory Protection
If there is a risk of inhalation, a NIOSH/MSHA-

approved respirator should be used.[14]

Occupational Exposure Limits (OELs) for Propargyl Alcohol (as a reference):
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Organization Limit

OSHA PEL TWA: 1 ppm[14]

NIOSH REL TWA: 1 ppm[4]

ACGIH TLV TWA: 1 ppm[4]

Experimental Protocols: Safe Handling of a
Bifunctional Crosslinker
The following is a general protocol for handling Boc-NH-PEG7-propargyl in a laboratory

setting. This is a template and must be adapted to specific experimental conditions and

institutional safety guidelines.

General Workflow for Handling Boc-NH-PEG7-propargyl
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General Handling Workflow

Receiving and Storage

Preparation of Stock Solution

In fume hood

Reaction Setup (Bioconjugation)

Use calibrated equipment

Quenching and Workup

Monitor reaction

Purification

Neutralize reactive species

Waste Disposal

Collect all waste
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PROTAC Mechanism

PROTAC
(containing Boc-NH-PEG7-propargyl linker)

Ternary Complex
(POI-PROTAC-E3)

Protein of Interest (POI) E3 Ubiquitin Ligase

Ubiquitination

Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Safety Guide: Boc-NH-PEG7-
propargyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611226#boc-nh-peg7-propargyl-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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